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Mesoridazine is an active metabolite of the typical antipsychotic thioridazine. It is formed via sulfoxidation of thioridazine by the cytochrome P450 (CYP) isoform CYP2D6 in human liver microsomes. It binds to histamine H1, dopamine D2, muscarinic acetylcholine, and α1- and α2-adrenergic receptors (Kds = 1.8, 19, 69, 2, and 1,600 nM, respectively). Mesoridazine (10, 30, and 45 mg/kg, i.p.) prevents mescaline-induced hyperactivity in mice.
Mesoridazine, also known as serentil or TPS-23, belongs to the class of organic compounds known as phenothiazines. These are polycyclic aromatic compounds containing a phenothiazine moiety, which is a linear tricyclic system that consists of a two benzene rings joined by a para-thiazine ring. Mesoridazine is a drug which is used in the treatment of schizophrenia, organic brain disorders, alcoholism and psychoneuroses. Mesoridazine is co...